Cas no 785051-40-3 (tert-butyl (3S)-3-ethynylpyrrolidine-1-carboxylate)

• Product Name: tert-butyl (3S)-3-ethynylpyrrolidine-1-carboxylate
• CAS No: 785051-40-3
• MF: C₁₁H₁₇NO₂
• MW: 195.258183240891
• CID: 547896
• PubChem ID: 60146033
• Update Time: 2025-06-15

tert-butyl (3S)-3-ethynylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (S)-1-Boc-3-Ethynylpyrrolidine
• (3S)-1-N-Boc-3-ethynylpyrrolidine
• 1-Pyrrolidinecarboxylic acid,3-ethynyl-,1,1-dimethylethyl ester,(3S)-
• 1-pyrroli<wbr>
• LogP
• tert-Butyl (3S)-3-ethynylpyrrolidine-1-carboxylate
• tert-butyl (S)-3-ethynylpyrrolidine-1-carboxylate
• SCHEMBL17761666
• 785051-40-3
• (S)-tert-butyl 3-ethynylpyrrolidine-1-carboxylate
• CS-0054372
• DTXSID00733765
• C90221
• AKOS016843357
• DB-075478
• 1-Pyrrolidinecarboxylic acid, 3-ethynyl-, 1,1-dimethylethyl ester, (3S)-
• tert-butyl (3S)-3-ethynylpyrrolidine-1-carboxylate

• MDL： MFCD14155684
• Inchi： 1S/C11H17NO2/c1-5-9-6-7-12(8-9)10(13)14-11(2,3)4/h1,9H,6-8H2,2-4H3/t9-/m1/s1
• InChI Key： KTDGOUSDBBFBRO-SECBINFHSA-N
• SMILES： O(C(N1CC[C@@H](C#C)C1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 195.125928785g/mol
• Monoisotopic Mass: 195.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.041
• Boiling Point: 249.165°C at 760 mmHg
• Flash Point: 104.491°C
• Refractive Index: 1.492

Additional information on tert-butyl (3S)-3-ethynylpyrrolidine-1-carboxylate

Comprehensive Overview of tert-butyl (3S)-3-ethynylpyrrolidine-1-carboxylate (CAS No. 785051-40-3)

The compound tert-butyl (3S)-3-ethynylpyrrolidine-1-carboxylate (CAS No. 785051-40-3) is a chiral pyrrolidine derivative with significant applications in pharmaceutical synthesis and organic chemistry. Its unique structure, featuring an ethynyl group and a tert-butyl carbamate moiety, makes it a versatile intermediate for the development of bioactive molecules. Researchers and industry professionals frequently search for this compound due to its role in asymmetric synthesis and drug discovery, aligning with current trends in precision medicine and green chemistry.

One of the most searched questions related to tert-butyl (3S)-3-ethynylpyrrolidine-1-carboxylate is its synthetic route and scalability. The compound is typically synthesized via stereoselective methods, such as chiral auxiliary-assisted reactions or enzymatic resolution. Its CAS No. 785051-40-3 is often used in patent literature, highlighting its importance in proprietary processes. Recent advancements in flow chemistry and catalysis have further optimized its production, addressing the growing demand for cost-effective and sustainable synthetic pathways.

In the context of drug development, tert-butyl (3S)-3-ethynylpyrrolidine-1-carboxylate serves as a key building block for small molecule inhibitors and protease inhibitors. Its pyrrolidine scaffold is prevalent in FDA-approved drugs, particularly those targeting central nervous system (CNS) disorders and infectious diseases. This aligns with the rising interest in neurotherapeutics and antiviral agents, as evidenced by frequent searches for "pyrrolidine-based drugs" and "chiral intermediates for pharmaceuticals."

The compound's physicochemical properties, such as solubility and stability, are critical for formulation scientists. tert-butyl (3S)-3-ethynylpyrrolidine-1-carboxylate exhibits moderate lipophilicity, making it suitable for oral bioavailability studies. Its ethynyl group also allows for click chemistry applications, a hot topic in bioconjugation and material science. These attributes contribute to its popularity in academic and industrial research, where queries like "click chemistry reagents" and "pyrrolidine derivatives in drug design" are common.

From a regulatory perspective, tert-butyl (3S)-3-ethynylpyrrolidine-1-carboxylate is not classified as a hazardous material, but proper handling protocols are recommended. Its CAS No. 785051-40-3 is frequently cross-referenced in safety data sheets (SDS) and chemical databases, ensuring compliance with laboratory safety standards. This is particularly relevant given the increasing focus on occupational health and environmental sustainability in chemical manufacturing.

In summary, tert-butyl (3S)-3-ethynylpyrrolidine-1-carboxylate (CAS No. 785051-40-3) is a high-value compound bridging organic synthesis and pharmaceutical innovation. Its relevance to emerging therapies and sustainable chemistry ensures continued interest from researchers and manufacturers worldwide. By addressing frequently searched topics like synthetic methods, drug applications, and safety considerations, this overview provides a holistic understanding of its scientific and industrial significance.